Cas no 946293-38-5 (ethyl 3-({5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}carbamoyl)propanoate)

ethyl 3-({5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}carbamoyl)propanoate structure

946293-38-5 structure

Product Name:ethyl 3-({5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}carbamoyl)propanoate

CAS No:946293-38-5

MF:C₁₁H₁₆N₄O₃S

MW:284.334740638733

CID:6542270

PubChem ID:27646365

Update Time:2024-01-05

ethyl 3-({5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}carbamoyl)propanoate Chemical and Physical Properties

Names and Identifiers

- ethyl 3-({5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}carbamoyl)propanoate
- ethyl 4-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-ylamino)-4-oxobutanoate
- HMS3522L03
- F2080-0025
- MFCD09238823
- CCG-194705
- AKOS002069077
- 946293-38-5
- ethyl 4-((6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)amino)-4-oxobutanoate
- ethyl 3-({5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}carbamoyl)propanoate
- Inchi： 1S/C11H16N4O3S/c1-2-18-9(17)5-4-8(16)12-10-13-14-11-15(10)6-3-7-19-11/h2-7H2,1H3,(H,12,13,16)
- InChI Key： QEHDNEWLHMFWDB-UHFFFAOYSA-N
- SMILES： S1C2=NN=C(NC(CCC(=O)OCC)=O)N2CCC1

Computed Properties

Exact Mass: 284.09431156g/mol
Monoisotopic Mass: 284.09431156g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 111Å²

ethyl 3-({5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}carbamoyl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2080-0025-2μmol	ethyl 3-({5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}carbamoyl)propanoate	946293-38-5	90%+	2μl	$57.0	2023-05-18
Life Chemicals	F2080-0025-5μmol	ethyl 3-({5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}carbamoyl)propanoate	946293-38-5	90%+	5μl	$63.0	2023-05-18
Life Chemicals	F2080-0025-10μmol	ethyl 3-({5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}carbamoyl)propanoate	946293-38-5	90%+	10μl	$69.0	2023-05-18
Life Chemicals	F2080-0025-20μmol	ethyl 3-({5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}carbamoyl)propanoate	946293-38-5	90%+	20μl	$79.0	2023-05-18
Life Chemicals	F2080-0025-1mg	ethyl 3-({5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}carbamoyl)propanoate	946293-38-5	90%+	1mg	$54.0	2023-05-18
Life Chemicals	F2080-0025-2mg	ethyl 3-({5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}carbamoyl)propanoate	946293-38-5	90%+	2mg	$59.0	2023-05-18
Life Chemicals	F2080-0025-3mg	ethyl 3-({5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}carbamoyl)propanoate	946293-38-5	90%+	3mg	$63.0	2023-05-18
Life Chemicals	F2080-0025-4mg	ethyl 3-({5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}carbamoyl)propanoate	946293-38-5	90%+	4mg	$66.0	2023-05-18
Life Chemicals	F2080-0025-5mg	ethyl 3-({5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}carbamoyl)propanoate	946293-38-5	90%+	5mg	$69.0	2023-05-18
Life Chemicals	F2080-0025-10mg	ethyl 3-({5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}carbamoyl)propanoate	946293-38-5	90%+	10mg	$79.0	2023-05-18